Cas no 921895-73-0 (N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-3-(trifluoromethyl)benzamide)

• Product Name: N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-3-(trifluoromethyl)benzamide
• CAS No: 921895-73-0
• MF: C₂₄H₂₈F₃N₃O₂
• MW: 447.493236541748
• CID: 6214717
• PubChem ID: 44024971
• Update Time: 2025-10-31

N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-3-(trifluoromethyl)benzamide
• N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]-3-(trifluoromethyl)benzamide
• N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)-3-(trifluoromethyl)benzamide
• AKOS024636740
• F2292-0229
• N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]-3-(trifluoromethyl)benzamide
• 921895-73-0

• Inchi： 1S/C24H28F3N3O2/c1-29-9-3-5-17-14-18(7-8-21(17)29)22(30-10-12-32-13-11-30)16-28-23(31)19-4-2-6-20(15-19)24(25,26)27/h2,4,6-8,14-15,22H,3,5,9-13,16H2,1H3,(H,28,31)
• InChI Key： HOACCTUGFVYLBM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NCC(C1C=CC2=C(C=1)CCCN2C)N1CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 447.21336163g/mol
• Monoisotopic Mass: 447.21336163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-3-(trifluoromethyl)benzamide

N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-3-(trifluoromethyl)benzamide: A Comprehensive Overview

The compound with CAS No. 921895-73-0, known as N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-3-(trifluoromethyl)benzamide, has garnered significant attention in the field of organic chemistry and drug discovery due to its unique structural features and potential biological activities. This compound is a complex molecule that combines several functional groups, including a benzamide moiety, a tetrahydroquinoline ring system, and a morpholine group, along with a trifluoromethyl substituent.

Recent studies have highlighted the importance of such molecules in the development of novel therapeutic agents. The tetrahydroquinoline core is particularly interesting due to its ability to interact with various biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. The morpholine group, on the other hand, is known for its versatility in medicinal chemistry applications, often contributing to improved pharmacokinetic properties such as solubility and bioavailability.

The trifluoromethyl substituent attached to the benzamide moiety plays a crucial role in modulating the physicochemical properties of the compound. Fluorine atoms are highly electronegative and can significantly influence the electronic environment of the molecule, potentially enhancing its binding affinity to target proteins or enzymes. This feature makes the compound a promising candidate for further exploration in drug design.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to assemble the complex structure efficiently. These methods not only ensure high yields but also contribute to the scalability of the synthesis process.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential interactions with key residues in target binding sites, providing valuable insights into its mechanism of action. For instance, simulations suggest that the tetrahydroquinoline ring could form hydrogen bonds with specific amino acids in transmembrane domains of GPCRs.

In terms of biological evaluation, preliminary assays have demonstrated moderate activity against several disease-relevant targets. For example, the compound has shown inhibitory effects on certain kinases involved in cancer signaling pathways and has exhibited moderate potency in models of neurodegenerative diseases.

Despite these promising results, further research is needed to fully elucidate the pharmacodynamic and pharmacokinetic profiles of this compound. Ongoing studies are focusing on optimizing its stability in physiological conditions and improving its bioavailability through structural modifications.

In conclusion, N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl-3-(trifluoromethyl)benzamide represents an exciting avenue for drug discovery research due to its unique structure and potential therapeutic applications. With continued investigation into its properties and mechanisms of action, this compound holds great promise for advancing our understanding of complex biological systems and developing innovative treatments for various diseases.